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Compound of Interest

Compound Name: WAY-359473

Cat. No.: B10806297

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

WAY-359473 is a small molecule compound investigated for its biological activities. Proper
storage and handling are crucial to maintain its chemical integrity and ensure the reproducibility
of experimental results. This document provides a detailed standard operating procedure
(SOP) for the storage of WAY-359473 in both solid form and as a stock solution.

2. Chemical Properties and Stability

A summary of the key chemical properties of WAY-359473 is provided in the table below. This
information is essential for understanding the compound's stability and handling requirements.

Property Value Source
Molecular Formula C14H17N3S [1]
Molecular Weight 259.37 g/mol [1]
Purity >97% [2]
Solid (powder) or in DMSO
Form ) [1][2]
solution

3. Storage Conditions
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To prevent degradation and maintain the quality of WAY-359473, specific storage conditions
must be adhered to. The recommended storage temperatures for both the solid compound and
its solutions are summarized below.

Storage . Special
Form Shelf Life .
Temperature Instructions
Store in a tightly
Solid Compound -80°C 730 days sealed container in a
dry environment.
Aliquot to avoid
Stock Solution (-80°C)  -80°C 6 months repeated freeze-thaw
cycles.
Protect from light.
_ Aliguot to avoid
Stock Solution (-20°C)  -20°C 1 month

repeated freeze-thaw

cycles.

4. Experimental Protocols

4.1. Receipt and Initial Handling of Solid WAY-359473

o Upon receipt, immediately inspect the packaging for any signs of damage.
o Transfer the container to a -80°C freezer for long-term storage.

» Before opening, allow the container to equilibrate to room temperature in a desiccator to
prevent condensation of moisture onto the compound.

» Handle the compound in a well-ventilated area, preferably in a chemical fume hood, wearing
appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety
glasses.

4.2. Preparation of Stock Solutions

o Determine the desired concentration and volume of the stock solution.
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» Using an analytical balance, weigh the required amount of solid WAY-359473 in a sterile
microcentrifuge tube.

e Add the appropriate volume of dimethyl sulfoxide (DMSO) to the tube to achieve the desired
concentration (e.g., 10 mM).

» Vortex the solution until the compound is completely dissolved. Gentle warming (e.g., in a
37°C water bath for a short period) may be applied if necessary to aid dissolution.

o Centrifuge the tube briefly to collect the solution at the bottom.

4.3. Aliquoting and Storage of Stock Solutions

o To avoid repeated freeze-thaw cycles, which can lead to degradation, aliquot the stock
solution into smaller, single-use volumes in sterile, low-retention microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration, date of preparation, and
aliquot number.

» Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term
storage (up to 1 month), ensuring they are protected from light[2].

5. Visualizations

5.1. WAY-359473 Storage Workflow

The following diagram illustrates the recommended workflow for receiving, handling, and
storing WAY-359473.
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WAY-359473 Storage Workflow
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Caption: Workflow for the proper storage and handling of WAY-359473.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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